Cas no 1361895-86-4 (5-(2,4-Dichlorophenyl)-3-fluoropicolinonitrile)

• Product Name: 5-(2,4-Dichlorophenyl)-3-fluoropicolinonitrile
• CAS No: 1361895-86-4
• MF: C₁₂H₅Cl₂FN₂
• MW: 267.08590388298
• CID: 4911955
• Update Time: 2025-05-24

5-(2,4-Dichlorophenyl)-3-fluoropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Dichlorophenyl)-3-fluoropicolinonitrile

• Inchi： 1S/C12H5Cl2FN2/c13-8-1-2-9(10(14)4-8)7-3-11(15)12(5-16)17-6-7/h1-4,6H
• InChI Key： CLXJLXJVQUKPLJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=NC(C#N)=C(C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: 3.9
• Topological Polar Surface Area: 36.7

Additional information on 5-(2,4-Dichlorophenyl)-3-fluoropicolinonitrile

Comprehensive Overview of 5-(2,4-Dichlorophenyl)-3-fluoropicolinonitrile (CAS No. 1361895-86-4)

5-(2,4-Dichlorophenyl)-3-fluoropicolinonitrile (CAS No. 1361895-86-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique dichlorophenyl and fluoropicolinonitrile moieties, exhibits promising properties for applications in drug discovery and crop protection. Its molecular structure, which combines halogenated aromatic rings with a nitrile functional group, makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 5-(2,4-Dichlorophenyl)-3-fluoropicolinonitrile has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates, especially in the development of kinase inhibitors and antifungal agents. The compound's halogen-substituted aromatic system also contributes to its utility in agrochemical formulations, where it may serve as a precursor for pesticides or herbicides.

One of the most frequently asked questions about CAS No. 1361895-86-4 revolves around its synthetic routes and purity standards. Laboratories often seek high-purity samples of this compound to ensure reproducibility in their experiments. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to verify its structural integrity. Additionally, the compound's solubility in organic solvents like DMSO and acetonitrile makes it suitable for various in vitro and in vivo studies.

The growing interest in sustainable chemistry has also influenced research on 5-(2,4-Dichlorophenyl)-3-fluoropicolinonitrile. Scientists are exploring green synthesis methods to minimize environmental impact while maintaining high yields. This aligns with the broader trend of eco-friendly chemical production, which is a hot topic among academic researchers and industrial chemists alike. The compound's potential role in biodegradable agrochemicals further underscores its relevance in modern science.

From a commercial perspective, CAS No. 1361895-86-4 is available through specialized chemical suppliers who cater to the needs of research institutions and pharmaceutical companies. Pricing and availability can vary depending on the scale of procurement, with bulk orders often receiving discounts. Quality control remains a critical factor, as impurities can significantly affect the compound's performance in downstream applications.

In summary, 5-(2,4-Dichlorophenyl)-3-fluoropicolinonitrile (CAS No. 1361895-86-4) is a versatile compound with broad applications in drug development and agrochemical innovation. Its unique structural features and compatibility with modern synthetic methodologies make it a valuable asset for researchers aiming to address some of the most pressing challenges in healthcare and agriculture. As the scientific community continues to explore its potential, this compound is likely to remain a focal point of cutting-edge research.